![molecular formula C48H82N2O3 B3050219 Diazene, bis[4-(octadecyloxy)phenyl]-, 1-oxide CAS No. 24387-70-0](/img/structure/B3050219.png)
Diazene, bis[4-(octadecyloxy)phenyl]-, 1-oxide
Overview
Description
Diazene, bis[4-(octadecyloxy)phenyl]-, 1-oxide is a useful research compound. Its molecular formula is C48H82N2O3 and its molecular weight is 735.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Material Development
Efficient Synthesis Methods : Research on the synthesis of hydroxyalkyl-containing azoxybenzenes, including compounds similar to the diazene derivative , demonstrates the development of direct and efficient synthesis methods. This implies a potential for the compound to be synthesized effectively for various applications (Spesivaya et al., 2022).
Electro-Optic and Switchable Materials : Studies on semifluorinated azobenzene derivatives, closely related to diazene derivatives, highlight their application in creating materials with switchable dielectric permittivity. This suggests potential uses of the diazene derivative in molecular switches and electro-optic devices, leveraging temperature and dc-bias-driven properties (Stangenberg et al., 2014).
Chemical Reactions and Properties
- Oxidation Studies : Oxidation reactions involving diazene compounds have been explored, shedding light on mechanisms like single electron transfer and benzylic substitution. This indicates the chemical reactivity of diazene derivatives, useful in designing specific reactions or synthesizing new compounds (Razus et al., 2005).
Biological and Medicinal Applications
- Antiproliferative Activities : Research on bis(diazeniumdiolates), which release nitric oxide (NO), shows potent antiproliferative activities against cancer cell lines. This points to the therapeutic potential of diazene derivatives in cancer treatment, particularly in inducing S-glutathionylation of cellular proteins (Andrei et al., 2008).
Advanced Materials
Flame Retardants in Polymers : Bis-(1,3,5)triazinyl diazenes have been tested as flame retardants in polypropylene films. This suggests the potential of diazene derivatives in enhancing the fire resistance of materials, contributing to safer and more durable products (Tirri et al., 2014).
Coordination Polymers : The synthesis of coordination polymers using diazene-containing ligands highlights their role in creating novel materials with specific properties. These materials could have applications in catalysis, sensor technology, or material science, showcasing the versatility of diazene derivatives (Shukla et al., 2012).
Properties
IUPAC Name |
(4-octadecoxyphenyl)-(4-octadecoxyphenyl)imino-oxidoazanium | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C48H82N2O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-43-52-47-39-35-45(36-40-47)49-50(51)46-37-41-48(42-38-46)53-44-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35-42H,3-34,43-44H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHEZQMSYEDUZOR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCOC1=CC=C(C=C1)N=[N+](C2=CC=C(C=C2)OCCCCCCCCCCCCCCCCCC)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C48H82N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80608402 | |
Record name | 1-(Octadecyloxy)-4-{(Z)-[4-(octadecyloxy)phenyl]-NNO-azoxy}benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80608402 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
735.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
24387-70-0 | |
Record name | 1-(Octadecyloxy)-4-{(Z)-[4-(octadecyloxy)phenyl]-NNO-azoxy}benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80608402 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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